Cas no 153660-18-5 (10aH-Dibenzo[b,d]pyran-1,10a-dicarboxaldehyde,6,6a,7,8,9,10-hexahydro-4-hydroxy-7,7-dimethyl-3-(1-methylethyl)-6-oxo-,(6aR,10aR)-)

• Product Name: 10aH-Dibenzo[b,d]pyran-1,10a-dicarboxaldehyde,6,6a,7,8,9,10-hexahydro-4-hydroxy-7,7-dimethyl-3-(1-methylethyl)-6-oxo-,(6aR,10aR)-
• CAS No: 153660-18-5
• MF: C₂₀H₂₄O₅
• MW: 344.401566505432
• CID: 200473
• PubChem ID: 85152699
• Update Time: 2024-03-01

10aH-Dibenzo[b,d]pyran-1,10a-dicarboxaldehyde,6,6a,7,8,9,10-hexahydro-4-hydroxy-7,7-dimethyl-3-(1-methylethyl)-6-oxo-,(6aR,10aR)- Chemical and Physical Properties

Names and Identifiers

• 10aH-Dibenzo[b,d]pyran-1,10a-dicarboxaldehyde,6,6a,7,8,9,10-hexahydro-4-hydroxy-7,7-dimethyl-3-(1-methylethyl)-6-oxo-,(6aR,10aR)-
• 10aH-Dibenzo[b,d]pyran-1,10a-dicarboxaldehyde,6,6a,7,8,9,10-hexahydro-4-hydroxy-7,7-dimethyl-3-(1-methylethyl)-6-oxo-,(6aR,10
• 10aH-Dibenzo[b,d]pyran-1,10a-dicarboxaldehyde,6,6a,7,8,9,10-hexahydro-4-hydroxy-7,7-dimethyl-3-(1-methylethyl)-6-oxo-,(6aR-cis)-
• Safficinolide
• DTXSID001317775
• 153660-18-5
• 4-hydroxy-7,7-dimethyl-6-oxo-3-propan-2-yl-6a,8,9,10-tetrahydrobenzo[c]chromene-1,10a-dicarbaldehyde
• CHEBI:174648

• Inchi： 1S/C20H24O5/c1-11(2)13-8-12(9-21)14-16(15(13)23)25-18(24)17-19(3,4)6-5-7-20(14,17)10-22/h8-11,17,23H,5-7H2,1-4H3/t17-,20+/m1/s1
• InChI Key： VBEKTSBYXBBXEO-XLIONFOSSA-N
• SMILES： C12=C(O)C(C(C)C)=CC(C=O)=C1[C@@]1(C=O)CCCC(C)(C)[C@@]1([H])C(=O)O2

Computed Properties

• Exact Mass: 344.16237386g/mol
• Monoisotopic Mass: 344.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins 3,4-dihydrocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins